Cas no 890635-12-8 (3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 890635-12-8
• MF: C₂₀H₁₇ClN₄
• MW: 348.82878279686
• CID: 5362901
• Update Time: 2025-08-05

3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• STK953957
• Z431530196
• 3-(2-chlorophenyl)-5-methyl-N-(m-tolyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C20H17ClN4/c1-13-6-5-7-15(10-13)24-19-11-14(2)23-20-17(12-22-25(19)20)16-8-3-4-9-18(16)21/h3-12,24H,1-2H3
• InChI Key： GCHIOHIDFIFGOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=NN2C(=CC(C)=NC2=1)NC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 447
• XLogP3: 5.2
• Topological Polar Surface Area: 42.2

Additional information on 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo1,5-apyrimidin-7-amine

Introduction to 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890635-12-8)

3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine, identified by its CAS number 890635-12-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that has been extensively studied for its pharmacological properties, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine features a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. The presence of chloro and methyl substituents on the aromatic rings introduces specific electronic and steric properties that can influence its interactions with biological targets. This structural motif is particularly relevant in the context of drug discovery, as it allows for fine-tuning of binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine scaffold can effectively interact with protein kinases, which are critical enzymes in many cellular signaling pathways. The chloro and methyl groups are believed to play a pivotal role in modulating the compound's ability to bind to these targets, thereby influencing its potential therapeutic effects.

In vitro studies have demonstrated that derivatives of the pyrazolo[1,5-a]pyrimidine scaffold exhibit inhibitory activity against various kinases, including those involved in cancer progression. The 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine molecule, in particular, has shown promise in preliminary assays as a lead compound for further optimization. Its unique structural features make it a valuable candidate for developing novel kinase inhibitors with improved pharmacokinetic profiles.

The synthesis of 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired heterocyclic core efficiently. These techniques not only enhance the synthetic route but also allow for the introduction of diverse substituents to explore structure-activity relationships.

One of the most compelling aspects of this compound is its potential application in addressing drug-resistant cancers. Emerging research indicates that mutations in protein kinases can lead to resistance against existing therapies. The 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine scaffold offers a unique opportunity to develop next-generation inhibitors that can overcome these resistance mechanisms. By targeting specific residues within the kinase active site, this compound may provide a new therapeutic strategy for patients with advanced-stage cancers.

The development of novel antineoplastic agents is an ongoing challenge in oncology research. The 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine molecule represents a promising lead that could potentially address this challenge. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models. These studies aim to provide further insights into its mechanism of action and potential clinical applications.

In addition to its antineoplastic potential, 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine has also shown promise in other therapeutic areas. For instance, it may have applications in inflammation and autoimmune diseases by modulating inflammatory cytokine production through interactions with specific kinases. This broad spectrum of activity makes it an attractive candidate for further investigation across multiple disease indications.

The future of drug discovery relies heavily on the identification and optimization of novel molecular scaffolds like 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine. Advances in high-throughput screening technologies and artificial intelligence-driven drug design platforms are expected to accelerate the process of identifying promising candidates for clinical development. These tools will enable researchers to rapidly evaluate large libraries of compounds and identify those with optimal pharmacological properties.

In conclusion, 3-(2-chlorophenyl)-5-methyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890635-12-8) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique scaffold and demonstrated biological activity make it a valuable asset in the search for novel therapeutics. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by modern medicine.